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Compound of Interest

Compound Name: Phenol;tetrahydrate

Cat. No.: B15416212

For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is paramount, especially when handling hazardous materials like phenol. This
guide provides essential, immediate safety and logistical information for the proper disposal of
phenol, ensuring the protection of laboratory personnel and the environment. While this
document focuses on phenol, the general principles apply to its hydrated forms, such as phenol
tetrahydrate; however, always consult the specific Safety Data Sheet (SDS) for the exact
formulation you are using.

Immediate Safety and Handling Precautions

Phenol is a toxic and corrosive compound that can be fatal if inhaled, ingested, or absorbed
through the skin.[1][2] Severe skin contact can result in burns and systemic poisoning.[1][3]
Therefore, stringent safety measures are necessary during handling and disposal.

Personal Protective Equipment (PPE):

o Gloves: Wear two pairs of disposable nitrile gloves, changing them at least every two hours.
[4] For work involving phenol and chloroform mixtures, North Silver Shield/4H gloves are
recommended.[4]

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
vapors and splashes.[4][5]
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Lab Coat: A buttoned lab coat, long pants, and closed-toed shoes are required to prevent
skin contact.[3][4] For larger quantities or when splashing is likely, a butyl rubber or neoprene
apron should be worn.[3]

Ventilation: Always handle phenol in a chemical fume hood or other locally exhausted
ventilation systems.[3][6]

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing and flush the affected area with
soap and water for at least 15 minutes.[6] Swabbing the area repeatedly with Polyethylene
Glycol (PEG) 300 or 400 is also recommended.[3] Seek immediate medical attention.[6][7]

Eye Contact: Promptly flush the eyes with copious amounts of water for 15 minutes, holding
the eyelids open.[5][6] Seek immediate medical attention.[5][6]

Inhalation: Move the individual to fresh air and seek immediate medical attention.[3][6]

Ingestion: Obtain immediate medical attention.[6]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to phenol

handling and exposure.
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Parameter Value Source
Permissible Exposure Limit 5 ppm (8-hour time-weighted e
(PEL) - OSHA average)

Recommended Exposure Limit 5 ppm (10-hour time-weighted

[7]

(REL) - NIOSH average)
Immediately Dangerous to Life
250 ppm [7]
or Health (IDLH)
Small Spill Quantity <50 mi [51[6]
_ _ > 50 ml or any amount if
Large Spill Quantity [51[6]
heated

Step-by-Step Disposal Procedures

The primary and safest method for the ultimate disposal of phenol waste is through incineration
at a licensed chemical disposal facility.[9] Under no circumstances should phenol or its rinsing
water be washed down the drain.[7][9]

1. Waste Collection:
 All phenol solutions and stock materials must be collected as hazardous chemical waste.[3]
o Use a designated, clearly labeled, and sealed waste container.[6][9]

» Store the waste container in a cool, dry, well-ventilated area, away from heat, ignition
sources, strong oxidizers, and strong bases.[5][6]

e Do not commingle phenol waste with other biological waste.[3]
2. Disposal of Contaminated Materials:

e Solid Waste: Items with trace phenol contamination, such as empty pipettes, pipette tips, and
tubes, should be collected in a sealable container.[3] This container should then be placed in
a designated hazardous waste box.[3]
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» Liquid Waste: Unused phenol solutions and contaminated rinsing water must be collected in
a sealed, properly labeled hazardous waste container.[9]

3. Spill Cleanup:

o Small Spills (< 50 ml):

[¢]

Ensure proper PPE is worn.[6]

o

Absorb the spill using an inert absorbent material such as sand, vermiculite, or
diatomaceous earth.[6][9] Paper towels can also be used.[6]

[¢]

Carefully collect the absorbed material and place it in a sealed, labeled container or
double plastic bags for disposal as hazardous waste.[6][9]

[¢]

Wipe down the spill area with a soap and water solution after the initial cleanup.[4]

o Large Spills (> 50 ml or heated phenol):

o

Evacuate the laboratory immediately and close the doors.[6]

[¢]

Remove all ignition sources.[6]

[¢]

Contact your institution's Environmental Health & Safety (EHS) department or emergency

response team.[6]

Only properly trained and equipped personnel should handle large spills.[7]

[¢]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of phenol waste.
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Phenol Waste Disposal Workflow
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Caption: Logical workflow for the safe disposal of phenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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